Cas no 67-62-9 (Hydroxylamine,O-methyl- (8CI,9CI))

• Product Name: Hydroxylamine,O-methyl- (8CI,9CI)
• CAS No: 67-62-9
• MF: CH₅NO
• MW: 47.0565001964569
• MDL: MFCD00012951
• CID: 503021
• PubChem ID: 4113
• Update Time: 2025-06-14

Hydroxylamine,O-methyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-methyl- (8CI,9CI)
• O-METHYLHYDROXYLAMINE
• CH3ONH2
• d-methoxy amine
• Hydroxylamine methyl ether
• Hydroxylamine,O-methyl
• Methoxyamine
• Methoxylamine
• methoxylamine hydrochloride
• N-methoxyamine
• omethylhydroxylamine
• 9TZH4WY30J
• KBio2_004698
• NCI-C60060
• BSPBio_002410
• KBioGR_001546
• EINECS 200-660-1
• Q18344129
• 67-62-9
• HSDB 2883
• O-methylhydroxyl amine
• METHOXYAMINE [WHO-DD]
• O-methyl-hydroxylamine
• KBio1_001784
• NCGC00178666-01
• DB06328
• MeONH2
• KBio1_000600
• CHEBI:192842
• UNII-9TZH4WY30J
• AKOS009087974
• IDI1_000600
• Spectrum_001650
• O-methyl hydroxylamine
• methoxy amine
• Spectrum5_001275
• Spectrum3_000765
• KBio2_007266
• O-methyl hydroxyl amine
• SpecPlus_000744
• KBio3_001630
• NH2OMe
• F16476
• DivK1c_006840
• SPBio_000788
• DivK1c_000600
• Hydroxylamine, O-methyl-
• alpha-Methylhydroxylamine
• Spectrum4_001103
• NINDS_000600
• NS00009844
• KBio2_002130
• CHEMBL1213633
• Spectrum2_000914
• BRN 1098249
• BP-31110
• 4-01-00-01252 (Beilstein Handbook Reference)
• InChI=1/CH5NO/c1-3-2/h2H2,1H3
• O-METHYLHYDROXYLAMINE [HSDB]
• METHOXYAMINE [MI]
• GMPKIPWJBDOURN-UHFFFAOYSA-
• DTXSID8043862
• KBioSS_002130

• MDL： MFCD00012951
• Inchi： 1S/CH5NO/c1-3-2/h2H2,1H3
• InChI Key： GMPKIPWJBDOURN-UHFFFAOYSA-N
• SMILES： O(C)N

Computed Properties

• Exact Mass: 47.03710
• Monoisotopic Mass: 47.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: -0.7

Experimental Properties

• Color/Form: White to pale yellow crystals
• Density: 0.854
• Melting Point: 25°C
• Boiling Point: 47.83°C
• Refractive Index: 1.4164 (estimate)
• PSA: 35.25000
• LogP: 0.20680
• pka: 12.5(at 25℃)

Hydroxylamine,O-methyl- (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1760
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on Hydroxylamine,O-methyl- (8CI,9CI)

Comprehensive Overview of Hydroxylamine, O-methyl- (CAS No. 67-62-9): Properties, Applications, and Industry Relevance

Hydroxylamine, O-methyl- (CAS No. 67-62-9), also known as Methoxyamine, is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. Its molecular formula, CH₅NO, and unique structural features make it a valuable intermediate in modern chemical research. This article explores its properties, synthesis methods, and emerging trends in industrial applications, aligning with current scientific advancements and sustainability-driven innovations.

The compound's physicochemical properties include a molecular weight of 47.05 g/mol, a boiling point of approximately 49–50°C, and solubility in water and polar organic solvents. Researchers frequently search for "O-methyl hydroxylamine stability" or "CAS 67-62-9 solubility," reflecting interest in its handling and reactivity. Recent studies highlight its role in click chemistry and bioconjugation techniques, particularly in drug discovery and material science, addressing the growing demand for efficient synthetic pathways.

In pharmaceutical applications, Hydroxylamine, O-methyl- serves as a key building block for heterocyclic compounds and N-O bond-containing therapeutics. Its relevance to "small molecule drug development" and "kinase inhibitor synthesis" frequently appears in patent literature. The compound's ability to form stable oxime derivatives has spurred innovations in prodrug design and targeted drug delivery systems, topics trending in biomedical research forums.

Environmental and safety considerations are increasingly prominent in user queries like "green synthesis of methoxyamine" and "67-62-9 biodegradability." Industry efforts focus on developing catalytic processes to reduce waste generation during production. Analytical techniques such as GC-MS and HPLC are commonly employed for quality control, with researchers seeking "CAS 67-62-9 analytical methods" to ensure purity for sensitive applications.

The agrochemical sector utilizes O-methyl hydroxylamine derivatives in crop protection agents and herbicide synergists. Recent patents describe its incorporation into climate-resilient formulations, addressing global concerns about food security and sustainable agriculture. This aligns with searches for "novel pesticide intermediates" and "eco-friendly agrochemicals," demonstrating the compound's relevance to contemporary challenges.

Material science applications leverage the compound's reactivity in polymer modification and surface functionalization. Its use in creating smart materials with responsive properties has gained attention in nanotechnology circles. Technical discussions often center on "methoxyamine crosslinking efficiency" and "67-62-9 in conductive polymers," reflecting interdisciplinary interest.

Supply chain dynamics for Hydroxylamine, O-methyl- (CAS 67-62-9) remain stable, with manufacturers implementing quality-by-design approaches to meet stringent regulatory standards. The compound's global market outlook appears positive, driven by demand from biopharmaceutical and advanced material sectors. Current research explores its potential in energy storage systems and CO₂ capture technologies, positioning it as a compound of future significance.